Cas no 2199820-96-5 (N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide
• CAS No: 2199820-96-5
• MF: C₁₆H₂₁FN₂O
• MW: 276.349147558212
• CID: 5326333
• Update Time: 2025-05-24

N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-1-[(3-fluorophenyl)methyl]-3-piperidinecarboxamide
• N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide

• Inchi： 1S/C16H21FN2O/c17-14-5-1-3-12(9-14)10-19-8-2-4-13(11-19)16(20)18-15-6-7-15/h1,3,5,9,13,15H,2,4,6-8,10-11H2,(H,18,20)
• InChI Key： ZQJREHGQHVXJAB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)CCCC(C(NC2CC2)=O)C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.1±40.0 °C(Predicted)
• pka: 15.68±0.20(Predicted)

Additional information on N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide

N-Cyclopropyl-1-[(3-Fluorophenyl)methyl]Piperidine-3-Carboxamide: A Comprehensive Overview

The compound N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide (CAS No. 2199820-96-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a piperidine ring, a cyclopropyl group, and a carboxamide functional group, making it a unique candidate for research in medicinal chemistry.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of CNS (Central Nervous System) agents. The presence of the cyclopropyl group in this compound adds to its structural complexity and may contribute to its pharmacokinetic properties. The 3-fluorophenyl substituent further enhances the molecule's potential for binding to specific biological targets, such as GPCRs (G-Protein Coupled Receptors) or ion channels.

One of the most intriguing aspects of N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide is its ability to modulate ion channels. Ion channels are critical for various physiological processes, including neuronal signaling and muscle contraction. By targeting these channels, this compound could potentially be developed into therapeutic agents for conditions such as epilepsy, pain management, or cardiovascular disorders.

Moreover, the carboxamide group in this molecule plays a crucial role in its chemical reactivity and biological activity. Carboxamides are known for their ability to form hydrogen bonds, which can enhance the molecule's solubility and bioavailability. This property makes N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide an attractive candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a piperidine derivative with a fluorinated aromatic ring followed by the introduction of the cyclopropyl group and the carboxamide functionality. Recent advancements in catalytic asymmetric synthesis have further streamlined the production process, making it more efficient and cost-effective.

The structural versatility of N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide also makes it a valuable tool in combinatorial chemistry. By modifying different parts of the molecule, researchers can explore a wide range of analogs with varying biological activities. This approach has been instrumental in identifying lead compounds for various therapeutic areas.

In conclusion, N-cyclopropyl-1-[(3-fluorophenyl)methyl]piperidine-3-carboxamide represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in future drug discovery efforts.